![molecular formula C6H7N3S B2819198 Propanedinitrile, 2-[(methylamino)(methylthio)methylene]- CAS No. 19475-16-2](/img/structure/B2819198.png)
Propanedinitrile, 2-[(methylamino)(methylthio)methylene]-
Overview
Description
Scientific Research Applications
Synthesis and Antibacterial Activity
Propanedinitrile derivatives have been explored for their potential in synthesizing new compounds with antibacterial properties. For instance, the synthesis of thiophenes through a one-pot reaction involving 2-[Bis(methylthio)methylene]propanedinitrile has been studied, leading to compounds that exhibit antibacterial activities. The compounds were characterized using various spectroscopic techniques, and their antibacterial efficacy was reported, highlighting the application of propanedinitrile derivatives in medicinal chemistry and drug development (Al-Adiwish et al., 2012).
Photophysical and Photoelectric Properties
Propanedinitrile derivatives have also been investigated for their photophysical and photoelectric properties. For example, 2-{[4-(N-Hexadecyl-N-methylamino) phenyl] methylene}-propanedinitrile (HMAPN) was synthesized and found to have notable donor-π-acceptor (D-π-A) structure, making it suitable for assembly into stable films using the Langmuir-Blodgett (LB) technique. The photophysical and photoelectric properties of HMAPN were studied in solutions and LB films, demonstrating its potential in photoelectric applications (Di et al., 2010).
Enzymatic Studies
Research has also delved into the enzymatic reactions involving propanedinitrile derivatives, particularly in the context of the methyl-coenzyme M reductase system found in certain archaea. Derivatives such as 2-(methylthio)ethanesulfonate analogs were synthesized and investigated as substrates, revealing insights into methane biosynthesis and the potential inhibitory effects of certain analogs on this enzymatic process, which could have implications in understanding and manipulating methanogenic pathways (Gunsalus et al., 1978).
Photorefractive Guest-Host Polymer Composite
The fast response photorefractive properties of composite films containing propanedinitrile derivatives have been studied. A specific composite consisting of poly(N-vinylcarbazole), a propanedinitrile derivative, and C60 demonstrated attractive photorefractive effects with a fast response time, indicating potential applications in photorefractive devices (Zhang et al., 2001).
Properties
IUPAC Name |
2-[methylamino(methylsulfanyl)methylidene]propanedinitrile | |
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InChI |
InChI=1S/C6H7N3S/c1-9-6(10-2)5(3-7)4-8/h9H,1-2H3 | |
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InChI Key |
DQJLKSMNSNUNPD-UHFFFAOYSA-N | |
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Canonical SMILES |
CNC(=C(C#N)C#N)SC | |
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Molecular Formula |
C6H7N3S | |
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Molecular Weight |
153.21 g/mol | |
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